ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride
Overview
Description
Ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride, commonly known as MEOX, is a synthetic compound that has a wide range of applications in scientific research and laboratory experiments. It is a colorless, odorless, and water-soluble compound that has a melting point of approximately 154°C. MEOX has been studied extensively in the past few decades due to its unique properties and potential applications in various fields.
Scientific Research Applications
MEOX has been studied extensively for its potential applications in various fields of scientific research. It has been used in the synthesis of various organic compounds, such as amino acids, peptides, and antibiotics. It has also been used as a reagent in the synthesis of various pharmaceutical drugs and in the production of inorganic compounds. In addition, MEOX has been used in the production of polymers, dyes, and catalysts, as well as in the production of biodegradable plastics.
Mechanism of Action
MEOX is an organic compound that is composed of carbon, hydrogen, and nitrogen atoms. It is believed to act as an enzyme inhibitor, which means that it blocks the activity of certain enzymes in the body. It is also believed to have an effect on the central nervous system, as it has been shown to interact with certain neurotransmitters. Furthermore, MEOX has been shown to have an effect on the cardiovascular system, as it has been shown to reduce blood pressure and heart rate.
Biochemical and Physiological Effects
MEOX has been studied extensively for its biochemical and physiological effects. It has been shown to have an effect on the central nervous system, as it has been shown to interact with certain neurotransmitters. It has also been shown to have an effect on the cardiovascular system, as it has been shown to reduce blood pressure and heart rate. In addition, MEOX has been shown to have an effect on the immune system, as it has been shown to inhibit the production of certain cytokines. Furthermore, MEOX has been shown to have an effect on the endocrine system, as it has been shown to reduce the levels of certain hormones.
Advantages and Limitations for Lab Experiments
MEOX has several advantages and limitations for lab experiments. One of the main advantages of using MEOX is that it is a water-soluble compound, meaning that it can be easily dissolved in water and used in a variety of experiments. In addition, MEOX is a relatively stable compound, meaning that it does not degrade easily under normal laboratory conditions. However, MEOX is a relatively expensive compound, making it cost-prohibitive for some experiments. In addition, MEOX is a relatively toxic compound, meaning that it should be handled with care and only used in well-ventilated areas.
Future Directions
The potential applications of MEOX are far-reaching and could be explored in a variety of fields. One potential future direction is to further explore its potential as an enzyme inhibitor, as it could be used to treat a variety of diseases. In addition, MEOX could be used to develop new drugs and treatments for a variety of medical conditions. Furthermore, MEOX could be used to develop new polymers, dyes, and catalysts for industrial applications. Finally, MEOX could be used to develop new biodegradable plastics that could be used to reduce environmental pollution.
Synthesis Methods
MEOX is produced through a two-step synthesis process. The first step involves the reaction of ethyl 2-(methylamino)-2-(oxan-4-yl)acetate with hydrochloric acid, which produces a white solid (MEOX). The second step involves the recrystallization of the white solid in a mixture of methanol and water to obtain a pure form of MEOX. This two-step synthesis process is simple and efficient, making it suitable for large-scale production.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride involves the reaction of ethyl 2-bromo-2-(oxan-4-yl)acetate with methylamine hydrochloride in the presence of a base, followed by quaternization with hydrochloric acid.", "Starting Materials": [ "Ethyl 2-bromo-2-(oxan-4-yl)acetate", "Methylamine hydrochloride", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl 2-bromo-2-(oxan-4-yl)acetate is reacted with methylamine hydrochloride in the presence of a base to form ethyl 2-(methylamino)-2-(oxan-4-yl)acetate.", "Step 2: The resulting product from step 1 is quaternized with hydrochloric acid to form ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride." ] } | |
CAS RN |
2460751-12-4 |
Product Name |
ethyl 2-(methylamino)-2-(oxan-4-yl)acetate hydrochloride |
Molecular Formula |
C10H20ClNO3 |
Molecular Weight |
237.7 |
Purity |
95 |
Origin of Product |
United States |
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